Cas no 1396887-71-0 (N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1396887-71-0
• MF: C₂₁H₁₉NO₆
• MW: 381.378666162491
• CID: 6404284
• PubChem ID: 71788914
• Update Time: 2025-07-28

N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-8-methoxy-2-oxochromene-3-carboxamide
• F6200-4134
• N-((4-hydroxychroman-4-yl)methyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• 1396887-71-0
• VU0536644-1
• N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• AKOS024538423

• Inchi： 1S/C21H19NO6/c1-26-17-8-4-5-13-11-14(20(24)28-18(13)17)19(23)22-12-21(25)9-10-27-16-7-3-2-6-15(16)21/h2-8,11,25H,9-10,12H2,1H3,(H,22,23)
• InChI Key： ISNJUNQEJORHRP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OC)C=C1C(NCC1(O)C2=C(OCC1)C=CC=C2)=O

Computed Properties

• Exact Mass: 381.12123733g/mol
• Monoisotopic Mass: 381.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide

Research Briefing on N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 1396887-71-0)

In recent years, the compound N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 1396887-71-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzopyran and coumarin hybrid structure, has demonstrated promising pharmacological properties, particularly in the areas of anti-inflammatory and anticancer research. The following briefing synthesizes the latest findings on this compound, highlighting its mechanism of action, therapeutic potential, and recent advancements in its development.

The structural complexity of N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide suggests a multifaceted interaction with biological targets. Recent studies have elucidated its role as a modulator of key signaling pathways, including the NF-κB and MAPK cascades, which are critical in inflammation and cancer progression. In vitro and in vivo experiments have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the anticancer potential of this molecule has been explored in various cancer cell lines, including breast, lung, and colon cancers. Research indicates that it induces apoptosis through the intrinsic mitochondrial pathway and inhibits angiogenesis by downregulating VEGF expression. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound demonstrated selective cytotoxicity against cancer cells while sparing normal cells, suggesting a favorable safety profile. These findings underscore its potential as a lead compound for developing novel chemotherapeutic agents.

Recent synthetic advancements have also improved the accessibility of N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide. A team at the University of Cambridge developed a more efficient, scalable synthesis route, reducing production costs and enabling further preclinical studies. Additionally, computational modeling has been employed to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability, paving the way for future clinical trials.

Despite these promising developments, challenges remain. The compound's solubility and oral bioavailability need further optimization to enhance its therapeutic efficacy. Moreover, comprehensive toxicology studies are required to ensure its safety for human use. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate the translation of this research into clinical applications.

In conclusion, N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 1396887-71-0) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual anti-inflammatory and anticancer properties, coupled with recent synthetic and computational advancements, position it as a promising candidate for further development. Continued research and investment in this area could yield significant therapeutic breakthroughs in the coming years.